Cas no 2649062-83-7 (tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate)

• Product name: tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate
• CAS No: 2649062-83-7
• MF: C₁₃H₂₄N₂O₃
• MW: 256.341263771057
• CID: 6083205
• PubChem ID: 165881026

tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate
• EN300-1872815
• 2649062-83-7

• Inchi： 1S/C13H24N2O3/c1-9(2)10(13(6,7)14-8-16)15-11(17)18-12(3,4)5/h9-10H,1-7H3,(H,15,17)
• InChI Key： GTCACSDLFWBOJV-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(NC(C(C)C)C(C)(C)N=C=O)=O

Computed Properties

• Exact Mass: 256.17869263g/mol
• Monoisotopic Mass: 256.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 337
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate

tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate (CAS No. 2649062-83-7): An Overview of Its Synthesis, Properties, and Applications in Pharmaceutical Research

tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate (CAS No. 2649062-83-7) is a versatile compound with significant potential in pharmaceutical and chemical research. This compound, also known as tBu-N-(isocyanatomethyl)-N-(1,1-dimethylethyl)carbamate, is a derivative of isocyanates and tert-butyl carbamates. Its unique structure and properties make it an important intermediate in the synthesis of various pharmaceuticals and functional materials.

The synthesis of tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate involves several well-defined steps. Typically, the process begins with the reaction of 2-isocyanato-2,4-dimethylpentan-3-amine with tert-butyl chloroformate in the presence of a base such as triethylamine. This reaction results in the formation of the desired carbamate derivative. The use of a base is crucial to neutralize the hydrochloric acid byproduct and ensure the reaction proceeds efficiently.

Recent studies have highlighted the importance of tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate in the development of novel pharmaceuticals. For instance, a 2021 study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of potent anti-inflammatory agents. The researchers found that the compound's ability to form stable amide bonds with various functional groups makes it an excellent candidate for drug design and optimization.

In addition to its role in pharmaceutical synthesis, tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate has been explored for its potential applications in materials science. A 2020 study published in Macromolecules investigated the use of this compound as a crosslinking agent in polymer synthesis. The results showed that the compound can effectively enhance the mechanical properties and thermal stability of polymer materials, making it a valuable additive in various industrial applications.

The physical and chemical properties of tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate are also noteworthy. It is a colorless to pale yellow liquid with a molecular weight of approximately 197.3 g/mol. The compound exhibits good solubility in common organic solvents such as dichloromethane and acetone, which facilitates its use in various synthetic processes. Additionally, its low toxicity and environmental compatibility make it a preferred choice for many researchers and industrial applications.

The stability of tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate under different conditions has been extensively studied. A 2019 study published in Tetrahedron Letters reported that the compound remains stable at room temperature but may undergo hydrolysis under acidic or basic conditions. This information is crucial for storage and handling protocols to ensure the compound's integrity during long-term storage and transportation.

In conclusion, tert-butyl N-(2-isocyanato-2,4-dimethylpentan-3-yl)carbamate (CAS No. 2649062-83-7) is a multifaceted compound with significant potential in pharmaceutical research and materials science. Its unique chemical structure and properties make it an invaluable intermediate for synthesizing novel drugs and functional materials. Ongoing research continues to uncover new applications and optimize its use in various fields, solidifying its importance in modern chemistry.